Cas no 24262-66-6 (Methyl 4-acetoxybenzoate)

• Product Name: Methyl 4-acetoxybenzoate
• CAS No: 24262-66-6
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• MDL: MFCD00017517
• CID: 281258
• PubChem ID: 87562697
• Update Time: 2025-05-23

Methyl 4-acetoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-acetoxybenzoate
• Benzoic acid,4-(acetyloxy)-, methyl ester
• methyl 4-acetyloxybenzoate
• 4-Acetoxy-benzoesaeure-methylester
• 4-Acetoxybenzoic Acid Methyl Ester
• methyl p-acetoxybenzoate
• Methyl-4-acetoxybenzoate
• Methyl 4-(acetyloxy)benzoate
• METHYL4-ACETOXYBENZOATE
• Benzoic acid, 4-(acetyloxy)-, methyl ester
• bmse010008
• methyl 4-(acetoxy)benzoate
• Benzoic acid, p-hydroxy-, methyl ester, acetate
• Methyl 4-(acetyloxy)benzoate #
• p-(Methoxycarbonyl)phenyl acetate
• PGJQPLVEUVH
• ZAA26266
• ACMC-1CKGD
• D88397
• ZINC00389745
• CS-0315018
• Q27159284
• CHEBI:86900
• FT-0617391
• InChI=1/C10H10O4/c1-7(11)14-9-5-3-8(4-6-9)10(12)13-2/h3-6H,1-2H
• A1227
• 4-acetoxy-benzoic acid methyl ester
• PGJQPLVEUVHSFQ-UHFFFAOYSA-N
• 24262-66-6
• AKOS002951117
• MFCD00017517
• SCHEMBL4647885
• DTXSID70342085
• PARA-ACETOXYBENZOIC ACID METHYL ESTER
• AC1LB8WY
• 4-acetyl-2-methyl-benzoate
• A817180
• DB-046383

• MDL： MFCD00017517
• Inchi： 1S/C10H10O4/c1-7(11)14-9-5-3-8(4-6-9)10(12)13-2/h3-6H,1-2H3
• InChI Key： PGJQPLVEUVHSFQ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 194.05800
• Monoisotopic Mass: 194.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.177
• Melting Point: 81.0 to 84.0 deg-C
• Boiling Point: 287.2°C at 760 mmHg
• Flash Point: 141.6 °C
• Refractive Index: 1.51
• PSA: 52.60000
• LogP: 1.39850
• Solubility: Not determined

Methyl 4-acetoxybenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P301+P312-P302+P352-P304+P340-P305+P351+P338
• WGK Germany：3
• Storage Condition：Sealed in dry,2-8°C(BD138868)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 4-acetoxybenzoate

Methyl 4-Acetoxybenzoate: A Comprehensive Overview

Methyl 4-acetoxybenzoate, also known by its CAS number 24262-66-6, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, with the molecular formula C₁₁H₁₂O₃, is characterized by its unique structure and diverse applications. Recent advancements in synthetic methodologies and its integration into cutting-edge research have further solidified its importance in both academic and industrial settings.

The synthesis of methyl 4-acetoxybenzoate has been a focal point of recent studies, with researchers exploring more efficient and environmentally friendly routes. Traditional methods often involve the esterification of 4-acetoxybenzoic acid with methanol, but modern approaches leverage catalytic systems to enhance yield and reduce byproducts. These innovations not only address sustainability concerns but also pave the way for large-scale production, making it more accessible for various industries.

In terms of chemical properties, methyl 4-acetoxybenzoate exhibits a melting point of approximately 55°C and a boiling point around 180°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it ideal for use in organic reactions and formulations. The compound's stability under thermal and oxidative conditions has also been extensively studied, with findings indicating moderate stability that can be further improved through appropriate storage conditions.

The applications of methyl 4-acetoxybenzoate span across multiple domains. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. Recent studies have highlighted its potential as a precursor for drugs targeting neurodegenerative diseases, owing to its ability to modulate key cellular pathways.

In the field of materials science, methyl 4-acetoxybenzoate has found utility in the development of advanced polymers and coatings. Its ability to undergo polymerization under specific conditions has led to the creation of materials with enhanced mechanical properties and thermal resistance. Additionally, its role in the formulation of UV-resistant coatings has been explored, showcasing its versatility in industrial applications.

The cosmetic industry has also embraced methyl 4-acetoxybenzoate for its emollient properties. It is frequently used in skincare products to improve texture and moisture retention, contributing to a smoother and more hydrated complexion. Recent advancements in nanoformulation techniques have further enhanced its efficacy, enabling better penetration into the skin layers without causing irritation.

From an environmental perspective, the biodegradability of methyl 4-acetoxybenzoate has been a topic of interest. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation within a relatively short timeframe, reducing its environmental footprint. This characteristic aligns with global efforts to promote eco-friendly chemical practices across industries.

In conclusion, methyl 4-acetoxybenzoate (CAS No. 24262-66-6) stands as a testament to the dynamic evolution of chemical research. Its multifaceted applications, coupled with ongoing innovations in synthesis and application techniques, underscore its significance in both scientific exploration and industrial development. As research continues to uncover new potentials for this compound, it is poised to play an even more pivotal role in shaping future technologies and products.